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Compound of Interest

Compound Name: Aminooxy-PEG2-alcohol

Cat. No.: B1664892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Aminooxy-PEG2-alcohol (CAS: 185022-12-2), a bifunctional linker critical in bioconjugation

and pharmaceutical research. Due to the limited availability of specific safety data for this

compound, this guide incorporates information from safety data sheets (SDS) of structurally

analogous compounds, such as 2-(2-Aminoethoxy)ethanol, to provide a conservative and

thorough overview of best practices.

Chemical and Physical Properties
Aminooxy-PEG2-alcohol, also known as 2-(2-(aminooxy)ethoxy)ethanol, is a short

polyethylene glycol (PEG) derivative containing a reactive aminooxy group and a primary

alcohol.[1] The aminooxy group readily reacts with aldehydes and ketones to form stable oxime

linkages, a key reaction in bioconjugation.[1] The terminal hydroxyl group offers a site for

further chemical modification.

Table 1: Physical and Chemical Properties of Aminooxy-PEG2-alcohol
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Property Value Source

CAS Number 185022-12-2 [1][2]

Molecular Formula C4H11NO3 [1][2]

Molecular Weight 121.1 g/mol [1][2]

Purity Typically ≥95% - 98% [1][2]

Appearance
Data not available; likely a

liquid or oil
N/A

Hazard Identification and Toxicological Information
While a specific toxicological profile for Aminooxy-PEG2-alcohol is not readily available, data

from structurally similar compounds, particularly 2-(2-Aminoethoxy)ethanol, indicate potential

hazards. The primary hazards are associated with corrosivity.

Table 2: Hazard Classification of Analogous Compound 2-(2-Aminoethoxy)ethanol

Hazard Class Category Hazard Statement

Skin Corrosion 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage 1
H318: Causes serious eye

damage.

Source: Safety Data Sheet for 2-(2-Aminoethoxy)ethanol

Based on this information, it is prudent to handle Aminooxy-PEG2-alcohol as a corrosive

substance that can cause severe skin burns and eye damage upon contact. No data is

available regarding carcinogenicity, mutagenicity, or reproductive toxicity.

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to strict safety protocols is essential when working with Aminooxy-PEG2-alcohol.
This includes the use of appropriate personal protective equipment and handling the substance

in a controlled environment.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear a lab coat or

other protective clothing to prevent skin contact.[3]

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any vapors or aerosols.[3]

General Handling Precautions
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Ensure a safety shower and eyewash station are readily accessible.

The following diagram outlines a standard workflow for handling Aminooxy-PEG2-alcohol in a

laboratory setting.
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Standard Laboratory Workflow for Handling Aminooxy-PEG2-alcohol.

First Aid Measures
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In the event of exposure to Aminooxy-PEG2-alcohol, immediate action is crucial. The

following first aid measures are based on protocols for corrosive substances.

Table 3: First Aid Procedures

Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Storage and Stability
Proper storage of Aminooxy-PEG2-alcohol is necessary to maintain its integrity and prevent

hazardous situations.

Storage Temperature: Store at -20°C for long-term stability.[1][5]

Storage Conditions: Keep container tightly closed in a dry and well-ventilated place. Protect

from moisture.

Reactivity: Aminooxy compounds are noted to be reactive and sensitive; immediate use

(within 1 week of receipt) is often recommended.[1] Avoid contact with strong oxidizing
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agents.

Accidental Release Measures
In the case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection.

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal. Do not allow the product to enter

drains.

Ventilation: Ensure adequate ventilation of the area.

The following diagram illustrates a decision-making process for handling a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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